Cas no 667414-42-8 (4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667414-42-8
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD04054722
• CID: 871920
• PubChem ID: 3570472
• Update Time: 2025-06-29

4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(o-tolyloxy)ethyl)-4H-1,2,4-triazole-3-thiol
• 3-[1-(2-methylphenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[1-(2-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[1-(2-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-[1-(2-methylphenoxy)ethyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018138
• AKOS003323152
• AKOS017259216
• VS-03791
• 5-[1-(2-methylphenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• MFCD04054722
• 667414-42-8
• DTXSID00393747
• 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054722
• Inchi： 1S/C14H17N3OS/c1-4-9-17-13(15-16-14(17)19)11(3)18-12-8-6-5-7-10(12)2/h4-8,11H,1,9H2,2-3H3,(H,16,19)
• InChI Key： RASINPALMTXUMF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)OC2C=CC=CC=2C)N1CC=C

Computed Properties

• Exact Mass: 275.10900
• Monoisotopic Mass: 275.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 373°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.601
• PSA: 78.74000
• LogP: 3.20120

4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

Professional Introduction to Compound with CAS No. 667414-42-8 and Product Name: 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

The compound with the CAS number 667414-42-8 and the product name 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic thiols that have garnered considerable attention due to their unique structural properties and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including an allyl group, a 1-(2-methylphenoxy)ethyl moiety, and a 4H-1,2,4-triazole ring system. These features contribute to its distinct chemical reactivity and biological profile, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The 4H-1,2,4-triazole core is particularly noteworthy due to its presence in numerous bioactive molecules. This triazole ring is known for its stability and ability to participate in various chemical interactions, making it a versatile scaffold for drug design. The incorporation of the allyl group into the triazole structure introduces additional reactivity, enabling potential modifications through cross-coupling reactions such as Suzuki or Heck couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of modern pharmaceuticals.

The 1-(2-methylphenoxy)ethyl side chain adds another layer of complexity to the molecule. This group is often found in biologically active compounds due to its ability to enhance solubility and improve pharmacokinetic properties. The presence of the methylphenyl ring can also influence electronic properties and interactions with biological targets. Such structural features are critical in determining the compound's overall efficacy and selectivity in biological systems.

Recent studies have highlighted the potential of thiol-containing compounds in medicinal chemistry. Thiols are known for their ability to participate in redox reactions and form disulfide bonds, which are important in various biological processes. The thiol group in 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol may play a crucial role in its interaction with biological targets, potentially leading to novel therapeutic effects. Research has shown that thiol-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the formation of the triazole ring through cyclocondensation reactions and subsequent functionalization with the allyl and 1-(2-methylphenoxy)ethyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity. These studies have helped predict potential interactions with biological targets at the molecular level. Additionally, molecular dynamics simulations have been used to understand how this compound behaves within biological membranes, which is crucial for assessing its pharmacokinetic profile.

The potential applications of 4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in material science applications as well. For instance, the thiol group can be used to functionalize surfaces or create conjugates with other materials for targeted drug delivery systems.

In conclusion,4-Allyl-5-1-(2-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 667414-42-8) represents a significant contribution to the field of pharmaceutical chemistry. Its novel structure and functional groups offer exciting opportunities for further research into new therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug development efforts.